Cas no 82832-27-7 (trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane))

Trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane) is a fluorinated biphenyl cyclohexane derivative characterized by its rigid, sterically defined structure. The trans-configuration ensures optimal molecular alignment, while the 4-fluorophenyl and propyl substituents enhance its electronic and steric properties. This compound is particularly valuable in liquid crystal formulations, where its high thermal stability, low viscosity, and broad mesophase range contribute to improved performance in display applications. Its well-defined stereochemistry also makes it a useful intermediate in organic synthesis for constructing complex, chiral frameworks. The fluorine substitution further enhances chemical inertness and compatibility with advanced material systems.
trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane) structure
82832-27-7 structure
Product name:trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane)
CAS No:82832-27-7
MF:C21H31F
MW:302.46924996376
MDL:MFCD09838996
CID:60505
PubChem ID:354334137

trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane) Chemical and Physical Properties

Names and Identifiers

    • trans,trans-4-(4-Fluorophenyl)-4'-propylbicyclohexyl
    • 1-fluoro-4-[4-(4-propylcyclohexyl)cyclohexyl]benzene
    • Benzene, 1-fluoro-4-[(trans,trans)-4'-propyl[1,1'-bicyclohexyl]-4-yl]-
    • TRANS,TRANS-4-(4-FLUOROPHENYL)-4''-PROPYL-BICYCLOHEXYL
    • 4-(4-Fluoro-phenyl)-4'-propyl-bicyclohexyl
    • trans-1-p-fluorophenyl-4-(trans-4-propylcyclohexyl)-cyclohexane
    • trans-4-n-propyl-trans-4'-(4-fluorophenyl)bicyclohexane
    • trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane)
    • IKODGORUTZMKPL-UHFFFAOYSA-N
    • VZ33892
    • AK683762
    • F1102
    • FT-
    • 1-Fluoro-4-[(trans,trans)-4′-propyl[1,1′-bicyclohexyl]-4-yl]benzene (ACI)
    • Benzene, 1-fluoro-4-(4′-propyl[1,1′-bicyclohexyl]-4-yl)-, [trans(trans)]- (ZCI)
    • 3-HHB-F
    • 4-[trans-4-(trans-4-Propylcyclohexyl)cyclohexyl]fluorobenzene
    • (1'S,4'R)-4-(4-FLUOROPHENYL)-4'-PROPYL-1,1'-BI(CYCLOHEXANE)
    • trans,trans-4-(4-Fluorophenyl)-4'-propyl-bicyclohexyl
    • trans,trans-4-(4-Fluoro-phenyl)-4'-propyl-bicyclohexyl
    • rel-(1R,1's,4R,4'R)-4-(4-fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane)
    • FT-0733156
    • SCHEMBL9879651
    • SCHEMBL3437347
    • SCHEMBL9500005
    • SCHEMBL7910535
    • AKOS015917982
    • DTXSID00342134
    • 497820-38-9
    • SCHEMBL13433682
    • 82832-27-7
    • MFCD09838996
    • SCHEMBL7910544
    • SCHEMBL7910537
    • CS-0060075
    • Benzene, 1-fluoro-4-(4'-propyl[1,1'-bicyclohexyl]-4-yl)-
    • DS-3248
    • 1-Fluoro-4-(4'-propyl[1,1'-bicyclohexyl]-4-yl)benzene
    • A851999
    • MDL： MFCD09838996
    • Inchi： 1S/C21H31F/c1-2-3-16-4-6-17(7-5-16)18-8-10-19(11-9-18)20-12-14-21(22)15-13-20/h12-19H,2-11H2,1H3/t16-,17-,18-,19-
    • InChI Key： IKODGORUTZMKPL-VVPTUSLJSA-N
    • SMILES： C([C@@H]1CC[C@@H]([C@@H]2CC[C@@H](C3C=CC(F)=CC=3)CC2)CC1)CC

Computed Properties

  • Exact Mass: 302.24100
  • Monoisotopic Mass: 302.240979151g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: No data available
  • Melting Point: 71°C(lit.)
  • Boiling Point: 388.7±21.0 °C at 760 mmHg
  • Flash Point: 177.0±9.6 °C
  • Refractive Index: 1.506
  • PSA: 0.00000
  • LogP: 6.70600

trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane) Security Information

trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane) Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM203436-5g
trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane)
 82832-27-7 95+%
5g
 $194 2022-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1130715-100g
trans,trans-4-(4-Fluorophenyl)-4'-propylbicyclohexyl
 82832-27-7 97%
100g
 ￥2034.00 2024-07-28
Ambeed
A140957-25g
rel-(1R,1's,4R,4'R)-4-(4-fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane)
 82832-27-7 97%
25g
 $59.0 2025-02-21
eNovation Chemicals LLC
D750469-100g
TRANS,TRANS-4-(4-FLUOROPHENYL)-4''-PROPYL-BICYCLOHEXYL
 82832-27-7 97%
100g
 $225 2024-06-06
Ambeed
A140957-250mg
rel-(1R,1's,4R,4'R)-4-(4-fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane)
 82832-27-7 97%
250mg
 $8.0 2025-02-21
SHENG KE LU SI SHENG WU JI SHU
sc-272682-10mg
trans,trans-4-(4-Fluorophenyl)-4'-propyl-bicyclohexyl,
 82832-27-7
10mg
 ￥1188.00 2023-09-05
abcr
AB282608-25g
trans,trans-4-(4-Fluoro-phenyl)-4'-propyl-bicyclohexyl, 97%; .
 82832-27-7 97%
25g
 €151.90 2024-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NA901-1g
trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane)
 82832-27-7 97%
1g
 96.0CNY 2021-08-03
Chemenu
CM203436-5g
trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane)
 82832-27-7 95+%
5g
 $194 2021-08-04
abcr
AB282608-250 mg
trans,trans-4-(4-Fluoro-phenyl)-4'-propyl-bicyclohexyl, 97%; .
 82832-27-7 97%
250MG
 €59.40 2022-06-11

trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane) Production Method

Synthetic Routes 1

387357-27-9 387357-27-9
459-03-0 459-03-0
82832-27-7 82832-27-7
Reaction Conditions
1.1 Reagents: Bromine Solvents: Methanol ,  Water ;  1 h, 25 °C
1.2 Reagents: Potassium hydroxide Solvents: 1,4-Dioxane ;  rt → reflux; 5 h, reflux
1.3 Reagents: Sulfuric acid Solvents: Water
2.1 Reagents: Potassium hydroxide ,  Hydrogen Catalysts: Palladium Solvents: Isopropanol ;  40 °C
3.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Benzene ;  10 h, reflux
3.2 Reagents: Potassium hydroxide Solvents: Water
4.1 Reagents: Acetic acid ,  Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ,  Water ;  rt
Reference
Synthesis of alkylbicyclohexylfluorobenzenes: comparison of the methods
Dziaduszek, Jerzy; et al, Proceedings of SPIE-The International Society for Optical Engineering, 2002, 4759, 16-24

Synthetic Routes 2

460-00-4 460-00-4
82832-73-3 82832-73-3
82832-27-7 82832-27-7
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Diethyl ether
1.2 Solvents: Diethyl ether ;  reflux; 1 h, reflux
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ;  2 h, reflux
3.1 Reagents: Acetic acid ,  Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ,  Water ;  rt
Reference
Synthesis of alkylbicyclohexylfluorobenzenes: comparison of the methods
Dziaduszek, Jerzy; et al, Proceedings of SPIE-The International Society for Optical Engineering, 2002, 4759, 16-24

Synthetic Routes 3

82832-17-5 82832-17-5
82832-27-7 82832-27-7
Reaction Conditions
1.1 Reagents: Acetic acid ,  Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ,  Water ;  rt
Reference
Synthesis of alkylbicyclohexylfluorobenzenes: comparison of the methods
Dziaduszek, Jerzy; et al, Proceedings of SPIE-The International Society for Optical Engineering, 2002, 4759, 16-24

Synthetic Routes 4

294865-06-8 294865-06-8
82832-27-7 82832-27-7
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Hydrogen Catalysts: Palladium Solvents: Isopropanol ;  40 °C
2.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Benzene ;  10 h, reflux
2.2 Reagents: Potassium hydroxide Solvents: Water
3.1 Reagents: Acetic acid ,  Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ,  Water ;  rt
Reference
Synthesis of alkylbicyclohexylfluorobenzenes: comparison of the methods
Dziaduszek, Jerzy; et al, Proceedings of SPIE-The International Society for Optical Engineering, 2002, 4759, 16-24

Synthetic Routes 5

82832-27-7 82832-27-7
Reaction Conditions
1.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Benzene ;  10 h, reflux
1.2 Reagents: Potassium hydroxide Solvents: Water
2.1 Reagents: Acetic acid ,  Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ,  Water ;  rt
Reference
Synthesis of alkylbicyclohexylfluorobenzenes: comparison of the methods
Dziaduszek, Jerzy; et al, Proceedings of SPIE-The International Society for Optical Engineering, 2002, 4759, 16-24

Synthetic Routes 6

281679-72-9 281679-72-9
82832-27-7 82832-27-7
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ;  2 h, reflux
2.1 Reagents: Acetic acid ,  Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ,  Water ;  rt
Reference
Synthesis of alkylbicyclohexylfluorobenzenes: comparison of the methods
Dziaduszek, Jerzy; et al, Proceedings of SPIE-The International Society for Optical Engineering, 2002, 4759, 16-24

trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane) Raw materials

trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane) Preparation Products

trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane) Related Literature

Related Categories

82832-27-7 (trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane)) Related Products

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:82832-27-7)trans-4-(4-Fluorophenyl)-4'-propyl-1,1'-bi(cyclohexane)
A851999
Purity:99%
Quantity:100g
Price ($):171.0